Cas no 32569-21-4 (2-Butenedioic acid(2Z)-, 2-hydroxyethyl 1-methylethyl ester (9CI))

• Product Name: 2-Butenedioic acid(2Z)-, 2-hydroxyethyl 1-methylethyl ester (9CI)
• CAS No: 32569-21-4
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 319009
• PubChem ID: 20839093
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, 2-hydroxyethyl 1-methylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 2-hydroxyethyl 1-methylethyl ester (9CI)
• 1-O-(2-hydroxyethyl) 4-O-propan-2-yl but-2-enedioate
• 2-hydroxyethyl 1-methylethyl (2E)-but-2-enedioate
• 2-Hydroxyethyl isopropyl maleate
• NS00059783
• DTXSID901185599
• 2-Butenedioic acid (2Z)-, 2-hydroxyethyl 1-methylethyl ester
• 32569-21-4

• Inchi： 1S/C9H14O5/c1-7(2)14-9(12)4-3-8(11)13-6-5-10/h3-4,7,10H,5-6H2,1-2H3/b4-3-
• InChI Key： HTZHJLUKEIMVLC-ARJAWSKDSA-N
• SMILES： O(C(/C=C\C(=O)OCCO)=O)C(C)C

Computed Properties

• Exact Mass: 202.08412
• Monoisotopic Mass: 202.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 0.3

Experimental Properties

• Density: 1.151
• Boiling Point: 306.3°C at 760 mmHg
• Flash Point: 116.1°C
• Refractive Index: 1.468
• PSA: 72.83